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Compound of Interest

Compound Name: Dowfax 2A1

Cat. No.: B1170145 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the anionic surfactant DOWFAX™ 2A1 with a

common alternative, Sodium Dodecyl Sulfate (SDS). The information is compiled from

manufacturer specifications, a third-party certificate of analysis, and publicly available data for

the alternative. While direct independent comparative studies with detailed experimental data

were not found in the public domain, this guide presents the available data in a structured

format to assist in the evaluation of these surfactants for pharmaceutical and research

applications.

Product Comparison
The following table summarizes the key specifications of DOWFAX™ 2A1 and Sodium Dodecyl

Sulfate (SDS). This data is aggregated from manufacturer technical data sheets and other cited

sources.
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Specification DOWFAX™ 2A1
Sodium Dodecyl Sulfate
(SDS)

Chemical Name Alkyldiphenyloxide Disulfonate Sodium Dodecyl Sulfate

Active Concentration 45% in water[1] ≥99.0% (USP/EP Grade)

Appearance Liquid, amber White to light yellow powder

pH (aqueous solution) 8.0 - 10.5 (10% solution) 7.0 - 9.5 (1% solution)

Viscosity (at 25°C) 145 cps Not applicable (solid)

Density (at 25°C) 1.10 - 1.20 g/mL Not applicable (solid)

Surface Tension 34 dynes/cm (1 wt% actives) 28 - 32 mN/m (0.1% solution)

Critical Micelle Concentration

(CMC)
0.007 g/100g (in 0.1M NaCl) 8.2 mM

Independent Verification of DOWFAX™ 2A1
A Certificate of Analysis from EZkem, a third-party vendor, provides some independent

verification of the composition of a specific lot of DOWFAX™ 2A1. While this certificate does

not validate the performance specifications, it confirms the active ingredient concentration.

Summary of Certificate of Analysis (Lot #TO20884587-31):

Analyte True Value (w/v) Analytical Method

Benzene sulfonated sodium

salts
47% Gravimetric

Sodium Chloride 3% Gravimetric

Sodium Sulfate 1% Gravimetric

Water Balance Gravimetric

This analysis indicates that the active surfactant concentration is in line with the manufacturer's

stated specification of 45%.
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Experimental Protocols
Detailed experimental protocols for determining the key surfactant properties are outlined

below. These are generalized methods standard in the industry.

Determination of Surface Tension (Du Noüy Ring
Method)
The surface tension of surfactant solutions is a critical measure of their effectiveness at

interfaces. The Du Noüy ring method is a widely used technique for this measurement.

Methodology:

Preparation of Solutions: Prepare a series of dilutions of the surfactant in deionized water at

known concentrations.

Instrument Calibration: Calibrate a tensiometer with a certified weight.

Measurement:

Place a sample of the surfactant solution in a clean, temperature-controlled vessel.

A platinum-iridium ring is submerged into the solution.

The force required to pull the ring through the liquid-air interface is measured.

This force is directly proportional to the surface tension of the liquid.

Data Analysis: The surface tension is calculated from the measured force, the dimensions of

the ring, and a correction factor.

Determination of Critical Micelle Concentration (CMC)
The CMC is the concentration of a surfactant above which micelles form. This can be

determined by observing the change in a physical property of the solution as a function of

surfactant concentration. One common method involves measuring surface tension.

Methodology:
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Prepare a range of surfactant concentrations both below and above the expected CMC.

Measure the surface tension of each solution using the Du Noüy ring method as described

above.

Plot surface tension versus the logarithm of the surfactant concentration.

Identify the CMC: The plot will typically show a sharp decrease in surface tension followed by

a plateau. The concentration at which this break occurs is the Critical Micelle Concentration.

Experimental Workflow and Data Relationships
The following diagrams illustrate the logical flow of the verification process and the relationship

between key surfactant parameters.
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Experimental Workflow for Surfactant Specification Verification

Sample Acquisition
(DOWFAX™ 2A1)
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Surface Tension Measurement
(Du Noüy Ring Method) Conductivity Measurement
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Caption: Workflow for verifying surfactant specifications.
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Caption: Relationship between key surfactant properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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and industry.
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